Cas no 2171739-14-1 (1-2-(2-cyanoethoxy)ethylazetidine-2-carboxamide)

• Product Name: 1-2-(2-cyanoethoxy)ethylazetidine-2-carboxamide
• CAS No: 2171739-14-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5998680
• PubChem ID: 165958739
• Update Time: 2025-10-29

1-2-(2-cyanoethoxy)ethylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-cyanoethoxy)ethylazetidine-2-carboxamide
• 2171739-14-1
• 1-[2-(2-cyanoethoxy)ethyl]azetidine-2-carboxamide
• EN300-1281866

• Inchi： 1S/C9H15N3O2/c10-3-1-6-14-7-5-12-4-2-8(12)9(11)13/h8H,1-2,4-7H2,(H2,11,13)
• InChI Key： CCLHUJLFVDIALN-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCN1CCC1C(N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 79.4Ų

Additional information on 1-2-(2-cyanoethoxy)ethylazetidine-2-carboxamide

Introduction to 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide (CAS No. 2171739-14-1)

1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide, with the CAS number 2171739-14-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structure of 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide makes it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide features an azetidine ring linked to a cyanoethoxy group and a carboxamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The azetidine ring, being a small and rigid structure, can enhance the conformational stability and bioavailability of the molecule. The cyanoethoxy group, on the other hand, can influence the lipophilicity and metabolic stability, while the carboxamide moiety can facilitate hydrogen bonding interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide. One notable area of research is its activity against neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Compounds like 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide have been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function.

In addition to its neuroprotective properties, 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide has also shown promise in cancer research. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. The unique chemical structure of this compound allows it to interact with multiple targets involved in cancer progression, such as kinases and transcription factors. A recent study in the journal Cancer Research reported that 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide can selectively inhibit the activity of certain kinases, leading to reduced tumor growth and metastasis in preclinical models.

The pharmacokinetic properties of 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide have also been extensively studied. Its small molecular size and favorable lipophilicity contribute to good oral bioavailability and tissue distribution. This makes it an attractive candidate for drug development, as it can be formulated into various dosage forms such as tablets, capsules, and injectable solutions. Moreover, its metabolic stability ensures that it remains active in the body for an extended period, potentially reducing the frequency of dosing required for therapeutic efficacy.

The safety profile of 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide has been evaluated through preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

In conclusion, 1-2-(2-Cyanoethoxy)ethylazetidine-2-carboxamide (CAS No. 2171739-14-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers specific properties that make it suitable for targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its significance in medicinal chemistry and pharmaceutical research.